molecular formula C9H14N2O2 B8296865 (5-Ethyl-imidazol-1-yl)-acetic acid ethyl ester

(5-Ethyl-imidazol-1-yl)-acetic acid ethyl ester

Cat. No.: B8296865
M. Wt: 182.22 g/mol
InChI Key: OQULEMPTVMOCLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Ethyl-imidazol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

ethyl 2-(5-ethylimidazol-1-yl)acetate

InChI

InChI=1S/C9H14N2O2/c1-3-8-5-10-7-11(8)6-9(12)13-4-2/h5,7H,3-4,6H2,1-2H3

InChI Key

OQULEMPTVMOCLO-UHFFFAOYSA-N

Canonical SMILES

CCC1=CN=CN1CC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.02 g (50 mmol) of 4-ethylimidazole are dissolved in 100 ml THF at rt under nitrogen. 5.9 g (52 mmol) KOtBu is added and the reaction is stirred for 2 h at rt. 6.3 ml (55 mmol) ethyl bromoacetate is added drop wise over a period of 30 min and the resulting mixture is stirred at rt for 2.5 h. 20 ml H2O and 130 ml AcOEt are added, the organic layer is separated and the aq. layer is washed again 2× with 100 ml AcOEt. The combined organic layer is washed with brine, dried over MgSO4 and concentrated in vacuo. The reaction is purified by Flash-chromatography (silica gel, MeOH/methylen chloride) to give (4-ethyl-imidazol-1-yl)-acetic acid ethyl ester and (5-ethyl-imidazol-1-yl)-acetic acid ethyl ester, respectively.
Quantity
5.02 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
5.9 g
Type
reactant
Reaction Step Two
Quantity
6.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Four
Name
Quantity
130 mL
Type
solvent
Reaction Step Four

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